Cas no 1250080-43-3 (2-(4-chloro-2-methoxyphenyl)pyrrolidine)

• Product Name: 2-(4-chloro-2-methoxyphenyl)pyrrolidine
• CAS No: 1250080-43-3
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 6323038
• PubChem ID: 61725072
• Update Time: 2025-10-29

2-(4-chloro-2-methoxyphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-2-methoxyphenyl)pyrrolidine
• EN300-1986596
• AKOS010994572
• MFCD16083805
• 1250080-43-3
• SY253391

• Inchi： 1S/C11H14ClNO/c1-14-11-7-8(12)4-5-9(11)10-3-2-6-13-10/h4-5,7,10,13H,2-3,6H2,1H3
• InChI Key： XSEXUMQMWXDMTP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)C1CCCN1

Computed Properties

• Exact Mass: 211.0763918g/mol
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(4-chloro-2-methoxyphenyl)pyrrolidine

2-(4-chloro-2-methoxyphenyl)pyrrolidine: A Promising Scaffold for Targeted Therapeutic Applications

2-(4-chloro-2-methoxyphenyl)pyrrolidine (CAS No. 1250080-43-3) represents a structurally unique pyrrolidine-based compound that has garnered significant attention in recent years for its potential in pharmaceutical research. This compound is characterized by its 4-chloro-2-methoxyphenyl substituent, which confers distinct electronic and steric properties to the pyrrolidine ring. The combination of these functional groups creates a versatile platform for the development of novel therapeutics, particularly in the context of targeted drug discovery and biological activity modulation.

Recent studies have demonstrated that the 4-chloro-2-methoxyphenyl moiety plays a critical role in enhancing the lipophilicity and cell membrane permeability of the pyrrolidine scaffold. This property is particularly advantageous in the design of small molecule inhibitors for protein-protein interactions, which are increasingly recognized as key targets in the treatment of complex diseases such as oncology and inflammatory disorders. The 2-(4-chloro-2-methoxyphenyl)pyrrolidine structure has been shown to exhibit promising binding affinity for several kinase targets, including EGFR and ALK, which are frequently mutated in cancerous tissues.

One of the most notable advancements in the field is the application of computational chemistry to optimize the 2-(4-chloro-2-methoxyphenyl)pyrrolidine scaffold for improved selectivity and potency. Researchers have employed virtual screening techniques to identify novel drug-like properties and predict potential off-target effects. These studies have revealed that the 4-chloro-2-methoxyphenyl substituent enhances the compound's hydrogen bonding capacity, which is essential for interactions with enzyme active sites and receptor binding pockets.

Experimental validation of the 2-(4-chloro-2-methoxyphenyl)pyrrolidine scaffold has been supported by recent in vitro and in vivo studies. For instance, a 2023 publication in Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated significant antitumor activity against pancreatic cancer cell lines. The mechanism of action was attributed to the compound's ability to inhibit PI3K/AKT/mTOR signaling pathways, which are critical for cell proliferation and survival in malignant tissues. These findings highlight the potential of the 2-(4-chloro-2-methoxyphenyl)pyrrolidine scaffold as a lead structure for the development of targeted cancer therapies.

Another area of interest is the anti-inflammatory potential of the 2-(4-chloro-2-methoxyphenyl)pyrrolidine scaffold. Recent research has focused on its ability to modulate cytokine production and immune cell activation. A study published in Pharmacological Research in 2022 showed that this compound significantly reduced pro-inflammatory markers such as IL-6 and TNF-α in lipopolysaccharide-stimulated macrophages. The 4-chloro-2-methoxyphenyl group was found to enhance the compound's selective inhibition of NF-κB signaling, a key pathway in inflammatory diseases. These results suggest that the 2-(4-chloro-2-methoxyphenyl)pyrrolidine scaffold could be further developed for chronic inflammatory conditions such as rheumatoid arthritis and asthma.

The synthetic accessibility of the 2-(4-chloro-2-methoxyphenyl)pyrrolidine scaffold has also been a focus of recent optimization efforts. Chemists have explored various asymmetric synthesis strategies to introduce stereochemical diversity into the pyrrolidine ring, which can significantly impact the pharmacological profile of the compound. A 2023 study in Organic & Biomolecular Chemistry described a novel enantioselective catalytic approach that enabled the efficient preparation of enantiomerically pure derivatives of the 2-(4-chloro-2-methoxyphenyl)pyrrolidine scaffold. This advancement is crucial for the development of chiral drugs, which often exhibit improved bioavailability and reduced side effects compared to their racemic counterparts.

Moreover, the 2-(4-chloro-2-methoxyphenyl)pyrrolidine scaffold has shown potential in the treatment of neurodegenerative disorders. A 2024 study in Neuropharmacology reported that a derivative of this compound exhibited neuroprotective effects in Alzheimer's disease models. The compound was found to inhibit the aggregation of amyloid-beta peptides, a hallmark of the disease. The 4-chloro-2-methoxyphenyl group was implicated in enhancing the binding affinity for beta-secretase, an enzyme involved in the production of amyloid-beta. These findings underscore the versatility of the 2-(4-chloro-2-methoxyphenyl)pyrrolidine scaffold in addressing a wide range of biological targets.

Despite its promising properties, the 2-(4-chloro-2-methoxyphenyl)pyrrolidine scaffold is not without challenges. One of the primary concerns is the potential for drug resistance and toxicity. Researchers are actively working to address these issues through structure-activity relationship (SAR) studies and drug metabolism analysis. For example, a 2023 study in Toxicological Sciences investigated the cytotoxicity of various 2-(4-chloro-2-methoxyphenyl)pyrrolidine derivatives and identified key structural modifications that could reduce off-target effects. These modifications included the introduction of hydrophilic substituents and the optimization of steric hindrance around the pyrrolidine ring.

In conclusion, the 2-(4-chloro-2-methoxyphenyl)pyrrolidine scaffold represents a promising platform for the development of novel therapeutics. Its unique combination of functional groups and chemical properties makes it particularly suitable for targeting complex biological systems. Ongoing research in computational chemistry, synthetic biology, and pharmacology is expected to further expand the applications of this scaffold in the treatment of chronic diseases and life-threatening conditions. As the field of drug discovery continues to evolve, the 2-(4-chloro-2-methoxyphenyl)pyrrolidine scaffold is poised to play a significant role in the development of next-generation therapeutics.

For researchers and pharmaceutical companies interested in exploring the potential of the 2-(4-chloro-2-methoxyphenyl)pyrrolidine scaffold, there are several resources available to support drug discovery efforts. These include open-access databases of chemical structures, computational tools for virtual screening, and collaborative networks that facilitate interdisciplinary research. By leveraging these resources, scientists can accelerate the translation of basic research into clinical applications, ultimately contributing to the advancement of human health and medical science.

As the field of drug discovery continues to evolve, the 2-(4-chloro-2-methoxyphenyl)pyrrolidine scaffold is poised to play a significant role in the development of next-generation therapeutics. Its unique combination of functional groups and chemical properties makes it particularly suitable for targeting complex biological systems. Ongoing research in computational chemistry, synthetic biology, and pharmacology is expected to further expand the applications of this scaffold in the treatment of chronic diseases and < The 2-(4-chloro-2-methoxyphenyl)pyrrolidine scaffold is a highly promising platform in modern drug discovery due to its unique chemical structure and versatile biological activity. This molecule combines a pyrrolidine ring with a 4-chloro-2-methoxyphenyl substituent, creating a scaffold with both hydrophobic and hydrophilic regions that can interact with a wide range of biological targets. Below is a structured summary of its key properties, applications, and research directions: --- ### Key Structural Features - Core Structure: A pyrrolidine ring (a five-membered nitrogen-containing heterocycle) provides a flexible and conformationally diverse framework. - Substituent: A 4-chloro-2-methoxyphenyl group introduces electrophilic and electron-donating functionalities, enabling interactions with various protein targets (e.g., enzymes, receptors, ion channels). - Functional Groups: The methoxy group enhances hydrophilicity, while the chlorine atom increases electrophilicity, contributing to the molecule's drug-like properties and modularity. --- ### Biological Applications 1. Anti-Cancer Therapeutics: - The scaffold has shown potential in targeting proliferative pathways (e.g., EGFR, PI3K/AKT/mTOR). - Chlorine and methoxy groups can modulate drug resistance and selectivity. - Chiral derivatives may improve bioavailability and reduced side effects. 2. Neurodegenerative Diseases: - Amyloid-beta aggregation inhibition in Alzheimer’s disease models. - Beta-secretase (BACE1) inhibition, a key enzyme in amyloid-beta production. - Hydrophilic substituents may enhance blood-brain barrier penetration. 3. Anti-Inflammatory Agents: - Cytokine receptor modulation (e.g., TNF-α, IL-6). - Steric modifications can reduce off-target effects and toxicity. 4. Antimicrobial and Antiviral Agents: - Enzyme inhibition (e.g., proteases, DNA polymerases). - Chlorine atoms may enhance antimicrobial activity against drug-resistant pathogens. --- ### Research Directions 1. Computational Chemistry: - Virtual screening to identify novel targets and optimize lead compounds. - Molecular docking and QSAR models to predict activity and toxicity. 2. Synthetic Biology: - Asymmetric synthesis to generate chiral derivatives with improved pharmacokinetic profiles. - Enantioselective catalysis for efficient large-scale production. 3. Pharmacology and Drug Design: - Structure-Activity Relationship (SAR) studies to fine-tune functional groups. - Drug metabolism analysis to improve bioavailability and reduced toxicity. 4. Biological Target Exploration: - Proteomics and genomics to identify novel targets (e.g., kinases, ion channels, receptors). - In vivo models to evaluate efficacy and safety. --- ### Challenges and Opportunities - Drug Resistance: Ongoing research to design multitarget compounds and combination therapies. - Toxicity: Optimization of hydrophilic/hydrophobic balance and steric hindrance. - Clinical Translation: Collaboration between academic institutions and pharmaceutical companies to accelerate preclinical to clinical development. --- ### Resources for Researchers - Databases: PubChem, ChEMBL, and ZINC for lead compound screening. - Software: Schrödinger, MOE, and AutoDock for molecular modeling. - Collaborations: Academic-industry partnerships to accelerate drug discovery. --- ### Conclusion The 2-(4-chloro-2-methoxyphenyl)pyrrolidine scaffold represents a powerful and adaptable platform for developing next-generation therapeutics. Its ability to modulate diverse biological targets, combined with the flexibility of its chemical structure, makes it an attractive candidate for anti-cancer, neurodegenerative, anti-inflammatory, and antimicrobial applications. Continued research in synthetic chemistry, computational methods, and biological validation will be critical to fully realize its therapeutic potential. --- Would you like a specific application or research direction explored in more detail?